Cas no 1248791-32-3 (1-(3,3,5-Trimethylcyclohexyl)pyrrolidin-3-amine)

• Product Name: 1-(3,3,5-Trimethylcyclohexyl)pyrrolidin-3-amine
• CAS No: 1248791-32-3
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 5043072
• Update Time: 2025-10-31

1-(3,3,5-Trimethylcyclohexyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3,5-trimethylcyclohexyl)pyrrolidin-3-amine
• 1-(3,3,5-Trimethylcyclohexyl)pyrrolidin-3-amine

• Inchi： 1S/C13H26N2/c1-10-6-12(8-13(2,3)7-10)15-5-4-11(14)9-15/h10-12H,4-9,14H2,1-3H3
• InChI Key： UVWZXISTTDRPRX-UHFFFAOYSA-N
• SMILES： N1(CCC(C1)N)C1CC(C)CC(C)(C)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3

1-(3,3,5-Trimethylcyclohexyl)pyrrolidin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3,3,5-Trimethylcyclohexyl)pyrrolidin-3-amine

Research Brief on 1-(3,3,5-Trimethylcyclohexyl)pyrrolidin-3-amine (CAS: 1248791-32-3)

1-(3,3,5-Trimethylcyclohexyl)pyrrolidin-3-amine (CAS: 1248791-32-3) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclohexyl-pyrrolidine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

The synthesis of 1-(3,3,5-Trimethylcyclohexyl)pyrrolidin-3-amine involves a multi-step process that ensures high purity and yield. Key steps include the condensation of 3,3,5-trimethylcyclohexanone with a pyrrolidine precursor, followed by reductive amination to introduce the amine functionality. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structure and purity of the compound, with CAS: 1248791-32-3 serving as a unique identifier in chemical databases.

Pharmacological evaluations of 1-(3,3,5-Trimethylcyclohexyl)pyrrolidin-3-amine have revealed its affinity for several neurotransmitter receptors, including sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and pain modulation. In vitro assays demonstrate that the compound exhibits nanomolar binding affinity, suggesting its potential as a therapeutic agent for neurodegenerative diseases and chronic pain conditions. Additionally, preliminary in vivo studies in rodent models have shown favorable pharmacokinetic profiles, including good blood-brain barrier penetration and acceptable metabolic stability.

Recent research has also explored the structure-activity relationship (SAR) of 1-(3,3,5-Trimethylcyclohexyl)pyrrolidin-3-amine, highlighting the importance of the trimethylcyclohexyl moiety for receptor binding and selectivity. Modifications to the pyrrolidine ring have been investigated to optimize potency and reduce off-target effects. These studies provide valuable insights for the design of next-generation analogs with improved therapeutic profiles.

In conclusion, 1-(3,3,5-Trimethylcyclohexyl)pyrrolidin-3-amine (CAS: 1248791-32-3) represents a promising candidate for further drug development, particularly in the CNS arena. Its unique chemical structure, combined with favorable pharmacological properties, positions it as a valuable tool for understanding receptor mechanisms and a potential lead for novel therapeutics. Future research should focus on advancing preclinical studies and exploring its efficacy in disease-specific models.